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Compound of Interest

Compound Name: Neobyakangelicol

Cat. No.: B600614 Get Quote

To our valued audience of researchers, scientists, and drug development professionals:

Following a comprehensive review of peer-reviewed scientific literature, it has become evident

that detailed in vitro mechanistic studies specifically focused on neobyakangelicol are limited.

While neobyakangelicol, a furanocoumarin isolated from the roots of Angelica dahurica, has

been identified and noted for its antioxidative properties, a deep body of research detailing its

specific molecular interactions, signaling pathway modulations, and quantitative inhibitory data

is not yet available in the public domain.[1]

Research on extracts from Angelica dahurica and its other constituent furanocoumarins—such

as isoimperatorin, imperatorin, and oxypeucedanin—demonstrates a range of biological

activities, including antiproliferative, anti-inflammatory, and antiviral effects.[2][3][4] These

related compounds have been shown to inhibit the proliferation of various human tumor cell

lines, reduce the production of inflammatory mediators like nitric oxide (NO), and attenuate the

formation of reactive oxygen species (ROS).[2][4][5][6]

Given the lack of specific data required to construct a detailed technical guide on

neobyakangelicol that meets the rigorous standards of this audience, we propose a pivot. We

can develop the requested in-depth guide on a closely related, and more extensively

researched, furanocoumarin from Angelica dahurica, such as imperatorin. Sufficient data exists

for imperatorin to fulfill the core requirements of this project, including quantitative data for

tables, detailed experimental protocols, and elucidated signaling pathways for visualization.
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We await your guidance on whether to proceed with creating a comprehensive technical guide

on the in vitro mechanism of action of a comparable, well-documented furanocoumarin. This

would allow us to provide a valuable and data-rich resource that aligns with the original intent

of your request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. neobyakangelicol suppliers USA [americanchemicalsuppliers.com]

2. Antiproliferative effect of furanocoumarins from the root of Angelica dahurica on cultured
human tumor cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Antiviral activity of furanocoumarins isolated from Angelica dahurica against influenza a
viruses H1N1 and H9N2 - PubMed [pubmed.ncbi.nlm.nih.gov]

4. ffhdj.com [ffhdj.com]

5. pure.korea.ac.kr [pure.korea.ac.kr]

6. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [In-Depth Technical Guide: The In Vitro Mechanism of
Action of Neobyakangelicol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600614#neobyakangelicol-mechanism-of-action-in-
vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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